1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone

• CAS No.: 140660-31-7
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C12H16O3/c1-7(13)8-5-9(12(2,3)4)11(15)6-10(8)14/h5-6,14-15H,1-4H3
• InChI Key: QDDBVZBZUZGBKH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1O)O)C(C)(C)C

Description

1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sulphuric acid (4 ml, 75 mmol) was added to a suspension of 2,4-dihyroxyacetophenone (22.8 g, 150 mmol) in a mixture of 2-methyl-2-propanol (35 g, 470 mmol) and trifluoroacetic acid (80 ml), under a nitrogen atmosphere. The resulting suspension was heated, oil bath temperature 75° C., for ˜3 hrs. to give a pale red solution. The resulting solution was allowed to cool and poured into ice/water (350 ml), to give a pale pink precipitate. The solids were removed by filtration and washed with water (600 ml) and hexane (200 ml) to give a pale pink powder. Dried in vacuo (40° C.), to give 1-(5-tert-butyl-2,4-dihydroxy-phenyl)-ethanone as a pale orange powder (28.8 g, 92%).